Abscisin II
Overview
Description
(+)-abscisate is an abscisic acid anion derived from (+)-abscisic acid. It is a 2-cis-abscisate and an apo carotenoid sesquiterpenoid. It is a conjugate base of a (+)-abscisic acid.
Scientific Research Applications
Hormonal Interaction and Plant Growth Inhibition
Abscisin II, identified as a plant hormone, plays a key role in inhibiting the action of other hormones like auxins, gibberellins, and kinins. It's known for its strong growth-inhibitory properties, as evident in various plant species including mono-and dicotyledons and a fern. This hormone is notably involved in accelerating leaf abscission and inhibiting plant growth, impacting processes like seed germination, bud dormancy, leaf senescence, and flowering. The interaction of Abscisin II with other plant hormones like cytokinins and its inhibitory effects on DNA and RNA synthesis in plants have been extensively studied (Cornforth, Milborrow, & Ryback, 1966), (Milborrow, 1967).
Role in Abscission and Dormancy
One of the well-known functions of Abscisin II is its acceleration of abscission in young fruit and its role as a dormancy factor in buds of Acer and Betula. Studies show its significant impact on the physiological processes leading to abscission, specifically in cotton and its role in inducing dormancy in various plant species. Its influence extends to the sprouting of excised potato buds, showcasing its diverse applications in plant developmental processes (Ohkuma, Lyon, Addicott, & Smith, 1963), (Es & Hartmans, 1969).
Influence on Germination and Plant Development
Abscisin II has a profound effect on the germination process of seeds, particularly those requiring stratification. It inhibits germination in several species and induces abnormalities in development when applied in various concentrations. This regulation of germination by Abscisin II is essential in understanding plant developmental processes (Sondheimer & Galson, 1966), (Sumner & Lyon, 1967).
Impact on Stress Responses and Seed Maturation
More recent research highlights the role of Abscisin II in plant stress responses and seed maturation. As a vital hormone, it orchestrates a wide range of both short-term and long-term changes in cellular metabolism and processes, being crucial in the response to environmental stresses and in the maturation process of seeds (Cutler, 2005).
properties
Product Name |
Abscisin II |
|---|---|
Molecular Formula |
C15H19O4- |
Molecular Weight |
263.31 g/mol |
IUPAC Name |
(2Z,4E)-5-[(1S)-1-hydroxy-2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienoate |
InChI |
InChI=1S/C15H20O4/c1-10(7-13(17)18)5-6-15(19)11(2)8-12(16)9-14(15,3)4/h5-8,19H,9H2,1-4H3,(H,17,18)/p-1/b6-5+,10-7-/t15-/m1/s1 |
InChI Key |
JLIDBLDQVAYHNE-YKALOCIXSA-M |
Isomeric SMILES |
CC1=CC(=O)CC([C@]1(/C=C/C(=C\C(=O)[O-])/C)O)(C)C |
SMILES |
CC1=CC(=O)CC(C1(C=CC(=CC(=O)[O-])C)O)(C)C |
Canonical SMILES |
CC1=CC(=O)CC(C1(C=CC(=CC(=O)[O-])C)O)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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